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Compound of Interest

Compound Name: Meloxicam Sodium

Cat. No.: B110015

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Meloxicam is a non-steroidal anti-inflammatory drug (NSAID) that exhibits analgesic, anti-
inflammatory, and antipyretic properties.[1][2] Its mechanism of action involves the preferential
inhibition of cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory cascade.[1]
This document provides detailed protocols for the oral administration of meloxicam sodium in
mice, including dosage recommendations, preparation of solutions, and administration
procedures. The information is intended to guide researchers in designing and executing
studies that require effective and consistent delivery of meloxicam for pain management in a
research setting.

Data Presentation

Table 1: Recommended Oral Dosage of Meloxicam in Mice
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Dosage (mg/kg)

Frequency

Application Notes

1 -5 mg/kg

Once daily

Standard recommended dose

for mild to moderate pain relief.

[3]4]

5 mg/kg

Once daily for up to 3 days

Updated recommended dose
for mice for post-operative

analgesia.[5]

10 mg/kg

Every 12 hours

Shown to provide better
analgesia than lower doses for
post-operative pain, though
may not completely alleviate it.

[6]7]

20 mg/kg

Single dose or daily

Investigated for achieving
adequate peri- and post-
operative analgesia.[1][3] May
be necessary for effective

analgesia in some procedures.

[3]

Table 2: Pharmacokinetic Parameters of Oral Meloxicam in C57BL/6 Mice
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Parameter

Value

Conditions

Dose

20 mg/kg

Single oral gavage.[1]

Peak Plasma Concentration
(Cmax)

16.7 £ 0.4 pg/mL

Achieved at 4 hours post-

administration.[1][8]

Time to Peak Plasma

After a single oral dose by

) 4 hours
Concentration (Tmax) gavage.[1][8]
Plasma AUC 160.4 mg/Lh Area under the curve.[1][8]
o ) Apparent elimination half-life.
Elimination Half-life 7.4 hours
[1][8]

Apparent Volume of

0.36 L/kg

Distribution

Apparent Oral Clearance

0.125 mL/hkg

Experimental Protocols
Protocol 1: Preparation of Meloxicam Oral Suspension

Materials:

Meloxicam oral suspension (e.g., 1.5 mg/mL)[9][10]

Sterile 0.9% normal saline (for dilution, if necessary)[10]

Sterile syringes (1 mL)[10]

Weigh scale[10]

Procedure:

o Animal Weight: Accurately weigh the mouse to determine the correct dosage volume.

» Dosage Calculation: Use the following formula to calculate the volume of meloxicam

suspension to administer: Volume (mL) = (Animal Weight (kg) x Desired Dose (mg/kg)) /

Concentration of Suspension (mg/mL)
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e Preparation of Suspension:
o Shake the meloxicam oral suspension bottle well before use.[10]
o Using a sterile 1 mL syringe, draw up the calculated volume of the suspension.[10]
o Oral meloxicam typically does not require dilution for accurate dosing.[10]

Example Calculation for a 25g mouse at a 5 mg/kg dose using a 1.5 mg/mL suspension:

e Volume (mL) = (0.025 kg * 5 mg/kg) / 1.5 mg/mL = 0.083 mL

Protocol 2: Oral Administration by Gavage

Materials:

o Prepared meloxicam dosage in a 1 mL syringe

e 22-gauge stainless steel gavage needle[1]

» Appropriate animal restraint device

Procedure:

o Animal Restraint: Gently but firmly restrain the mouse to immobilize its head and body.

o Gavage Needle Attachment: Attach the gavage needle to the syringe containing the
calculated dose of meloxicam.

o Gavage Procedure:

o Gently introduce the gavage needle into the mouse's mouth, aiming towards the
esophagus.

o Advance the needle slowly and smoothly along the upper palate until it reaches the
esophagus.

o Administer the meloxicam solution slowly in small drops, allowing the animal to swallow.
[10]
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o Caution: Do not forcefully inject the entire dose at once to avoid aspiration of the liquid into
the lungs.[5][10]

e Post-Administration Monitoring:

o Return the mouse to its cage and monitor for any signs of distress, such as labored

breathing.

o Reassess the animal for signs of pain at least every 12 hours.[10]

Considerations for Administration in Drinking Water

While administration in drinking water is an attractive, less stressful option, studies have shown
that mice may refuse to drink meloxicam-medicated water, potentially due to its acrid odor.[1]
Therefore, this method is not recommended for ensuring consistent and accurate dosing.
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Caption: Experimental workflow for oral administration of meloxicam in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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